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Compound of Interest

Compound Name: SRI 37892

Cat. No.: B610993 Get Quote

Technical Support Center: SRI 37892
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of SRI 37892.

Frequently Asked Questions (FAQs)
What is SRI 37892?

SRI 37892 is a small molecule inhibitor of Frizzled 7 (Fzd 7), a receptor in the Wnt/β-catenin

signaling pathway.[1][2] It is utilized in research, particularly in studies involving cancer cell

proliferation.[1][2]

What are the recommended long-term storage conditions for SRI 37892?

The optimal storage conditions for SRI 37892 depend on whether it is in solid (powder) form or

dissolved in a solvent.

Can I store SRI 37892 at room temperature?

No, room temperature storage is not recommended. While the powder form may not be highly

sensitive to brief periods at ambient temperature during shipping, long-term stability is not

guaranteed.[3] For optimal stability, adhere to the recommended refrigerated or frozen

conditions.
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Does SRI 37892 need to be protected from light?

While not always explicitly stated, it is good laboratory practice to protect all chemical

compounds from light, especially during long-term storage, to prevent potential degradation.

Some suppliers may ship light-sensitive molecules in amber glass bottles.[3]

What solvents are compatible with SRI 37892?

SRI 37892 is soluble in DMSO (Dimethyl sulfoxide).[1][3] For cell-based assays, it is common

to prepare a high-concentration stock solution in DMSO, which is then further diluted in culture

medium to the final working concentration.[3]

Troubleshooting Guides
Issue: The powdered SRI 37892 has clumped together.

Possible Cause: Exposure to moisture.

Solution: Ensure the container is tightly sealed and stored in a low-humidity environment.

Before opening, allow the vial to warm to room temperature to prevent condensation.

Issue: The SRI 37892 solution has precipitated.

Possible Cause 1: The compound precipitated out of solution upon addition to an aqueous

medium.[3]

Solution 1: To avoid precipitation, it is recommended to perform a serial dilution of the DMSO

stock solution in DMSO first, and then add the diluted inhibitor to the aqueous buffer or cell

culture medium.[3]

Possible Cause 2: The temperature of the solvent or medium was too low during dilution.[3]

Solution 2: Pre-warm the stock solution and the destination medium (e.g., cell culture media)

to 37°C before dilution.[3] If precipitation still occurs, sonication can be used to help

redissolve the compound.[3]

Issue: Inconsistent experimental results.
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Possible Cause: Improper storage leading to degradation of the compound, or improper

dissolution.

Solution: Review the storage and handling procedures. Ensure the compound has been

stored at the correct temperature and protected from light. Verify the dissolution protocol,

especially if working with aqueous solutions.

Data Summary
Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years[3]

4°C Up to 6 months[1]

In Solvent (e.g., DMSO) -80°C Up to 1 year[3]

-20°C Up to 6 months[1]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution of SRI 37892 in DMSO

Materials:

SRI 37892 powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Sonicator (optional)

Procedure:
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1. Allow the vial of SRI 37892 powder to equilibrate to room temperature before opening to

prevent condensation.

2. Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular

weight of SRI 37892 is 465.53 g/mol .[3][4]

3. Add the calculated volume of DMSO to the vial containing the SRI 37892 powder.

4. Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use a

sonicator to aid dissolution.[3]

5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -80°C for long-term storage.

Visual Guides

Long-Term Storage of SRI 37892
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Caption: Recommended long-term storage conditions for SRI 37892.
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Workflow for Preparing SRI 37892 Working Solution
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Caption: Workflow to prevent precipitation when preparing working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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